3-{[2-(3-fluorophenyl)pyrimidin-4-yl]oxy}-N-pentylbenzamide

• IUPAC Name: [6-chloro-1,1-dioxo-4-(4-propan-2-ylphenyl)-1λ6,4-benzothiazin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C23H25ClN2O3S/c1-16(2)17-6-9-19(10-7-17)26-15-22(23(27)25-12-4-3-5-13-25)30(28,29)21-11-8-18(24)14-20(21)26/h6-11,14-16H,3-5,12-13H2,1-2H3
• InChI Key: FGALDVKBOHPFPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)Cl)C(=O)N4CCCCC4
• Molecular Formula: C23H25ClN2O3S
• Molecular Weight: 445.0 g/mol

Description

The compound “3-{[2-(3-fluorophenyl)pyrimidin-4-yl]oxy}-N-pentylbenzamide” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, attached to a fluorophenyl group and a pentylbenzamide group via an ether linkage.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it might involve several steps including the formation of the pyrimidine ring, introduction of the fluorophenyl group, and the attachment of the pentylbenzamide group. The synthesis could potentially involve techniques such as nucleophilic substitution, condensation reactions, and ether formation.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the ether linkage might be susceptible to cleavage under acidic conditions, and the amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the fluorophenyl group might increase its lipophilicity, affecting its solubility in different solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, structure, reactivity, and potential applications. For example, if it shows promising biological activity, it could be further optimized and tested in preclinical and clinical studies.